5-Chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole
Overview
Description
“5-Chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole” is a chemical compound that belongs to the class of organic compounds known as thiadiazoles . Thiadiazoles are organoheterocyclic compounds that contain a five-membered ring which has two nitrogen atoms and one sulfur atom .
Molecular Structure Analysis
The molecular structure of “5-Chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole” can be inferred from its name. It contains a thiadiazole ring, which is a five-membered ring with two nitrogen atoms and one sulfur atom. Attached to this ring is a 4-methoxyphenyl group, which is a phenyl ring with a methoxy (OCH3) group at the 4-position . The compound also has a chlorine atom attached, as indicated by the “5-Chloro” in its name .Scientific Research Applications
Fluorescence Properties
The compound can be used in the synthesis of 1,3,5-trisubstituted-4,5-dihydro-1H-pyrazoles, which have excellent fluorescence properties . These compounds can be used as photoluminescent and photoluminescent materials, organic nonlinear optical materials, and photorefractive materials .
Medical Applications
Pyrazoline derivatives, which can be synthesized using this compound, have been used in certain antidepressants . They also have good activities in antibacterial , anticancer , anticonvulsant , antidepressant , and anti-inflammatory treatments.
Textile Industry
Triarylpyrazoline compounds, which can be synthesized using this compound, have been used as fluorescent whitening agents in the textile industry .
High-Tech Applications
In recent years, the applications of these compounds in high-tech fields, such as laser dyes and fluorescent probes, have developed by leaps and bounds .
β-Amyloid Aggregation Inhibitor
The compound can be used in the synthesis of 5-chloro-3-[4-(3-diethylaminopropoxy)benzoyl]-2-(4-methoxyphenyl)benzofuran, a potent β-amyloid aggregation inhibitor . This could have potential applications in the treatment of Alzheimer’s disease.
Herbicidal Activity
The compound may have potential applications in the development of herbicides .
Future Directions
The future directions for research on “5-Chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole” could involve further exploration of its synthesis, characterization, and potential biological activities. Given the interest in thiadiazole derivatives in medicinal chemistry , this compound could be a valuable target for future studies.
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various biological targets.
Biochemical Pathways
Similar compounds have been shown to influence a variety of biological activities , suggesting that this compound may also affect multiple biochemical pathways.
Pharmacokinetics
The pharmacokinetic properties of similar compounds have been predicted through in silico methods . These properties can significantly impact the bioavailability of the compound, influencing its efficacy and potential side effects.
Result of Action
Based on the biological activities of similar compounds , it can be hypothesized that this compound may have diverse effects at the molecular and cellular levels.
properties
IUPAC Name |
5-chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN2OS/c1-13-7-4-2-6(3-5-7)8-11-9(10)14-12-8/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WCLQDELZNYPOIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NSC(=N2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-(4-methoxyphenyl)-1,2,4-thiadiazole | |
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